2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H16N2O4S/c1-21-10-7-8-11-14(9-10)24-17(18-11)19-16(20)15-12(22-2)5-4-6-13(15)23-3/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: XSDNXMYLGQQDQQ-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=CC=C3OC)OC

Description

2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide, also known as DM-BB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide exerts its effects through various mechanisms of action. In cancer cells, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide induces apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR pathway. In the brain, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide reduces oxidative stress and inflammation by activating the Nrf2/ARE pathway and inhibiting the NF-κB pathway. Additionally, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects:
2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has been shown to have various biochemical and physiological effects. In cancer cells, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide inhibits cell proliferation and induces apoptosis. In the brain, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide reduces oxidative stress and inflammation, which could have potential applications in the treatment of neurodegenerative diseases. Furthermore, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has been found to have anti-inflammatory activities, which could have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide also has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide research. Firstly, further studies are needed to elucidate the molecular mechanisms underlying 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide's effects in cancer cells and the brain. Secondly, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide's potential applications in the treatment of inflammatory diseases should be explored further. Thirdly, the development of more efficient and cost-effective synthesis methods for 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide could increase its availability and facilitate further research. Finally, the potential use of 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide as a therapeutic agent in human clinical trials should be investigated.
Conclusion:
In conclusion, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide is a chemical compound with potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory activities. 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide exerts its effects through various mechanisms of action and has several advantages and limitations for lab experiments. Further research is needed to elucidate the molecular mechanisms underlying 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide's effects and to explore its potential applications in the treatment of various diseases.

Synthesis Methods

2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 6-methoxy-1,3-benzothiazole-2-amine with 2,6-dimethoxybenzoyl chloride in the presence of a base to yield 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide. The purity of the final product can be confirmed using various spectroscopic techniques.

Scientific Research Applications

2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has been studied for its potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory activities. In cancer research, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, 2,6-dimethoxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide has been studied for its anti-inflammatory activities, which could have potential applications in the treatment of inflammatory diseases.